2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%
Product Name, component content, use to
2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H858858-1g |
3-Hydroxybenzylhydrazine Dihydrochloride |
81012-99-9 | ≥97% | 1g |
￥1,188.00 | 2022-01-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H46160-1g |
3-Hydroxybenzylhydrazine dihydrochloride |
81012-99-9 | 98% | 1g |
¥958.0 | 2023-09-07 | |
| TRC | B443805-50mg |
3-Hydroxybenzylhydrazine Dihydrochloride |
81012-99-9 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B443805-100mg |
3-Hydroxybenzylhydrazine Dihydrochloride |
81012-99-9 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B443805-500mg |
3-Hydroxybenzylhydrazine Dihydrochloride |
81012-99-9 | 500mg |
$ 210.00 | 2022-06-07 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026233-1g |
α-hydrazino-m-cresol dihydrochloride,98% |
81012-99-9 | 98% | 1g |
￥2203 | 2024-05-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026233-5g |
α-hydrazino-m-cresol dihydrochloride,98% |
81012-99-9 | 98% | 5g |
￥8869 | 2024-05-21 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H137048-1g |
3-Hydroxybenzylhydrazine dihydrochloride |
81012-99-9 | ≥98.0% (HPLC) | 1g |
¥1066.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H137048-5g |
3-Hydroxybenzylhydrazine dihydrochloride |
81012-99-9 | ≥98.0% (HPLC) | 5g |
¥4656.90 | 2023-09-02 | |
| Fluorochem | 024666-1g |
3-Hydroxybenzylhydrazine dihydrochloride |
81012-99-9 | 98% | 1g |
￡84.00 | 2022-02-28 |
Audited Supplier
Audited Supplier
3-Hydroxybenzylhydrazine dihydrochloride (CAS No. 81012-99-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, known for its unique chemical properties, serves as a crucial intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for information on 3-hydroxybenzylhydrazine dihydrochloride uses, 3-hydroxybenzylhydrazine dihydrochloride synthesis, and 3-hydroxybenzylhydrazine dihydrochloride properties, highlighting its importance in modern chemistry.
The molecular structure of 3-hydroxybenzylhydrazine dihydrochloride features a hydrazine moiety attached to a hydroxy-substituted benzyl group, with two hydrochloride salts. This configuration imparts unique reactivity, making it valuable in the development of novel therapeutic agents. Recent studies have explored its potential in targeting specific enzymatic pathways, aligning with the growing interest in precision medicine and enzyme inhibitors. As the demand for custom synthesis and high-purity intermediates increases, this compound has become a focal point for pharmaceutical innovators.
One of the most searched topics related to CAS 81012-99-9 is its application in drug discovery. The compound's ability to form stable hydrazone derivatives makes it a versatile building block for small molecule drugs. Researchers are particularly interested in its role in developing anticancer agents and neuroprotective compounds, areas that dominate current biomedical trends. Additionally, its solubility and stability under various conditions are frequently discussed in forums and academic papers, addressing common queries about 3-hydroxybenzylhydrazine dihydrochloride solubility and storage conditions.
From a commercial perspective, 3-hydroxybenzylhydrazine dihydrochloride is supplied by leading chemical manufacturers with stringent quality controls. The compound's analytical standards and HPLC purity are critical for laboratories requiring reproducible results. With the rise of AI-driven drug design, there is a surge in demand for well-characterized intermediates like this, as they facilitate high-throughput screening and computational modeling. Suppliers often highlight its batch-to-batch consistency, a key concern for industrial buyers.
Environmental and safety considerations are also prominent in discussions about 3-hydroxybenzylhydrazine dihydrochloride. While not classified as hazardous under standard regulations, proper handling protocols are emphasized in MSDS documentation. The compound's biodegradability and green chemistry compatibility are increasingly relevant, reflecting the broader shift toward sustainable chemical practices. These aspects are frequently searched alongside terms like 3-hydroxybenzylhydrazine dihydrochloride safety and eco-friendly alternatives.
In summary, 3-hydroxybenzylhydrazine dihydrochloride (CAS No. 81012-99-9) represents a multifaceted compound with expanding applications in life sciences. Its integration into cutting-edge research on targeted therapies and molecular probes ensures continued relevance. For those exploring chemical databases or pharmaceutical catalogues, understanding its properties and potential is essential for advancing both academic and industrial projects.
